BENGHE Safety Operating Guide

Check Availability & Pricing

Standard Operating Procedure: Proper Disposal
of SARS-CoV-2 nsp13-IN-2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SARS-CoV-2 nsp13-IN-2

Cat. No.: B11598818

Disclaimer: The following guidelines are based on general best practices for the disposal of
potent, non-radiological, and non-biohazardous small molecule inhibitors in a laboratory
setting. Since a specific Safety Data Sheet (SDS) for "SARS-CoV-2 nsp13-IN-2" is not publicly
available, it is imperative to consult your institution's Environmental Health and Safety (EHS)
department for specific regulations and procedures before handling or disposing of this
compound. This document should be used as a supplementary resource to your institution's
official protocols.

Immediate Safety and Handling Information

Personnel handling SARS-CoV-2 nsp13-IN-2 must be trained in handling potent compounds
and be familiar with the potential hazards. At a minimum, the following Personal Protective
Equipment (PPE) is required:

e Primary Protection:
o Disposable Nitrile Gloves (double-gloving recommended)
o Safety Glasses with Side Shields or Safety Goggles
o Fully-buttoned Laboratory Coat

e Secondary Protection (as determined by risk assessment):

o Chemical Splash Goggles
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o Face Shield
o Chemical-resistant Apron or Gown

o Respiratory Protection (e.g., N95 respirator or a properly fitted respirator with appropriate
cartridges if handling powders or creating aerosols)

Emergency Procedures:

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with
copious amounts of water for at least 15 minutes. Seek medical attention.

o Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.

 Ingestion: DO NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Quantitative Data Summary for Handling and
Disposal

The following table summarizes key parameters for the safe handling and disposal of a
representative potent small molecule inhibitor. These values should be confirmed with the
specific SDS for SARS-CoV-2 nsp13-IN-2 when it becomes available.
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Parameter

Guideline

Source

Waste Category

Chemical Hazardous Waste

General Laboratory Safety

Guidelines

Container Type

Leak-proof, screw-cap
container compatible with the
compound and any solvents.
Clearly labeled "Hazardous

Waste."

[1]

Container Fill Limit

Do not fill beyond 75-80%
capacity to prevent spills and

allow for vapor expansion.

pH Range for Disposal

If aqueous, must be
neutralized to a pH between
5.5 and 9.5 before collection
as hazardous waste, unless
otherwise specified by EHS.
Do not dispose of down the

drain.

[2](3]

Storage of Waste

Store in a designated, well-
ventilated Satellite
Accumulation Area, away from
incompatible materials. Use

secondary containment.

[4]1(5]

Step-by-Step Disposal Protocol

This protocol outlines the procedure for the collection and disposal of waste generated from

experiments involving SARS-CoV-2 nsp13-IN-2.

Materials:

» Designated Hazardous Waste Container (as specified in the table above)

e Hazardous Waste Labels (provided by your institution's EHS)
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e Personal Protective Equipment (as specified in Section 1)
o Spill Kit for Chemical Spills

Procedure:

o Waste Segregation:

o At the point of generation, segregate all waste contaminated with SARS-CoV-2 nsp13-IN-
2 from other waste streams (e.g., regular trash, biohazardous waste, radioactive waste).[1]

o This includes:

Unused or expired pure compound.

Stock solutions and dilutions.

Contaminated media and buffers.

Contaminated labware (e.g., pipette tips, microfuge tubes, serological pipettes).

Contaminated PPE (e.g., gloves, disposable lab coats).
e Waste Collection:

o Liquid Waste: Collect all liquid waste containing SARS-CoV-2 nsp13-IN-2 in a designated,
leak-proof hazardous waste container.[1] Keep the container closed when not in use.

o Solid Waste: Collect all contaminated solid waste (e.g., pipette tips, tubes, vials) in a
separate, clearly labeled hazardous waste container.[1] Do not dispose of sharps in this
container.

o Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with the compound
must be disposed of in a designated, puncture-resistant sharps container that is also
labeled as hazardous chemical waste.[1]

o Empty Containers: The original container of SARS-CoV-2 nsp13-IN-2 must be triple-
rinsed with a suitable solvent. The first rinseate must be collected as hazardous waste.[3]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b11598818?utm_src=pdf-body
https://www.benchchem.com/product/b11598818?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b11598818?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b11598818?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11598818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

After rinsing and air-drying, deface the label and dispose of the container according to
institutional guidelines.[3]

e Labeling:

o Affix a completed hazardous waste label to each container as soon as the first drop of
waste is added.

o The label must include:
= The words "Hazardous Waste".

» The full chemical name: "SARS-CoV-2 nsp13-IN-2" and any solvents present with their
concentrations.

» The accumulation start date.
» The Principal Investigator's name and lab location.
» The specific hazard characteristics (e.g., Toxic).

» Storage and Disposal:

o Store the sealed and labeled waste containers in a designated Satellite Accumulation Area
within the laboratory.[4]

o Ensure secondary containment is used for liquid waste containers.[5]

o Once a waste container is full (not exceeding 75-80% capacity), or if the accumulation
time limit set by your institution is reached, arrange for a pickup from your institution's EHS
department.[6][3]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of waste contaminated with SARS-CoV-2 nsp13-IN-2.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b11598818?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://qcbr.queens.org/wp-content/uploads/2023/04/g3.doc
https://www.clinicallab.com/a-lab-s-guide-to-safe-and-compliant-medical-waste-disposal-28314
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b11598818?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11598818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Workflow for the Disposal of SARS-CoV-2 nsp13-IN-2 Waste
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Caption: Logical workflow for the safe disposal of SARS-CoV-2 nsp13-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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